Cas no 18270-17-2 (Trimethyl(pent-1-yn-1-yl)silane)

• Product Name: Trimethyl(pent-1-yn-1-yl)silane
• CAS No: 18270-17-2
• MF: C₈H₁₆Si
• MW: 140.298143386841
• MDL: MFCD00077890
• CID: 50992
• PubChem ID: 125309441
• Update Time: 2025-06-15

Trimethyl(pent-1-yn-1-yl)silane Chemical and Physical Properties

Names and Identifiers

• Trimethyl(pent-1-yn-1-yl)silane
• 1-(Trimethylsilyl)-1-pentyne
• 1-Trimethylsilyl-1-pentyne
• trimethyl(pent-1-ynyl)silane
• 1-(trimethylsilyl)pent-1-yne
• 1-(trimethylsilyl)pentyne
• 1-Pentyn-1-yltrimethylsilane
• 1-TMS-1-pentyne
• 5-trimethylsilyl-4-pentyne
• A812722
• MFCD00077890
• 1-(Trimethylsilyl)-1-pentyne, 98%
• 1-(Trimethylsi;lyl)-1-pentyne
• FS-5353
• CABCDUQQPBAHEE-UHFFFAOYSA-N
• SY050733
• T2746
• D92637
• 1-(Trimethylsilyl)-1-pentyne, purum, >=98.0% (GC)
• J-011694
• Silane, trimethyl-1-pentyn-1-yl-
• trimethyl(1-pentyn-1-yl)silane
• FT-0652570
• 18270-17-2
• S19980
• DTXSID20375383
• 1-trimethylsilylpent-1-yne
• AKOS006220728
• DB-065413

• MDL： MFCD00077890
• Inchi： 1S/C8H16Si/c1-5-6-7-8-9(2,3)4/h5-6H2,1-4H3
• InChI Key： CABCDUQQPBAHEE-UHFFFAOYSA-N
• SMILES： [Si](C#CCCC)(C)(C)C

Computed Properties

• Exact Mass: 140.10200
• Monoisotopic Mass: 140.102127045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 0.765 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 135°C(lit.)
• Flash Point: 73 °F
• Refractive Index: n20/D 1.425(lit.)
• PSA: 0.00000
• LogP: 2.66730
• Sensitiveness: Sensitive to heat and air, easy to absorb moisture
• Solubility: Not determined

Trimethyl(pent-1-yn-1-yl)silane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：3.1
• Packing Group：II
• Risk Phrases：R10
• HazardClass：3.1
• PackingGroup：III
• Storage Condition：Storage temperature 2-8 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylsilanes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Trimethyl(pent-1-yn-1-yl)silane

Introduction to Trimethyl(pent-1-yn-1-yl)silane (CAS No. 18270-17-2)

Trimethyl(pent-1-yn-1-yl)silane, identified by the chemical compound code CAS No. 18270-17-2, is a specialized organosilicon compound that has garnered significant attention in the field of organic synthesis and material science. This compound, characterized by its unique structural properties, plays a pivotal role in various applications ranging from pharmaceuticals to advanced polymer chemistry. The presence of a terminal alkyne group and a trimethylsilyl moiety endows it with distinctive reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of Trimethyl(pent-1-yn-1-yl)silane consists of a pent-1-yne backbone substituted with three methyl groups attached to a silicon atom. This configuration imparts a high degree of stability to the molecule while also facilitating its participation in various chemical transformations. The silane group, in particular, is known for its ability to undergo hydrosilylation reactions, which are widely employed in the functionalization of unsaturated hydrocarbons and heteroatom-containing compounds.

In recent years, Trimethyl(pent-1-yn-1-yl)silane has been extensively studied for its potential applications in pharmaceutical synthesis. Its ability to introduce protective groups on alkyne functionalities has made it an indispensable tool in the development of complex drug molecules. For instance, researchers have leveraged this compound to synthesize novel bioactive molecules by utilizing its reactivity in cross-coupling reactions, such as the Sonogashira coupling, which is crucial for constructing carbon-carbon bonds in drug candidates.

Moreover, the compound's utility extends beyond pharmaceuticals into the realm of materials science. The silane-based structure allows for the creation of advanced polymers with tailored properties, such as enhanced thermal stability and mechanical strength. These properties are particularly valuable in the development of high-performance coatings and adhesives, where Trimethyl(pent-1-yn-1-yl)silane serves as a key monomer or cross-linking agent.

Recent advancements in synthetic methodologies have further highlighted the importance of Trimethyl(pent-1-yn-1-yl)silane. Researchers have developed novel catalytic systems that enhance the efficiency of hydrosilylation reactions, enabling faster and more selective transformations. These innovations have not only improved the scalability of processes involving this compound but also opened up new avenues for its application in industrial settings.

The compound's role in catalysis has also been explored, particularly in the context of heterogeneous catalysis. Studies have demonstrated that supported organosilicon compounds derived from Trimethyl(pent-1-yn-1-yl)silane can serve as effective catalysts for various organic transformations. This has led to interest in developing novel catalytic materials that combine the reactivity of silanes with the robustness of solid supports.

In conclusion, Trimethyl(pent-1-yn-1-yl)silane (CAS No. 18270-17-2) represents a versatile and highly functional organosilicon compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and material scientists alike. As research continues to uncover new methodologies and applications, the importance of this compound is expected to grow even further.